Cas no 1292324-46-9 ((S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid)

• Product Name: (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid
• CAS No: 1292324-46-9
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD16039258
• CID: 1034605
• PubChem ID: 71301770
• Update Time: 2025-10-30

(S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid
• 2-[(3S)-3-methoxycarbonylpyrrolidin-1-yl]acetic acid
• (S)-1-Carboxymethyl-pyrrolidine-3-carboxylic acid methyl ester
• J-502391
• AKOS016844301
• 2-[(3S)-3-(methoxycarbonyl)pyrrolidin-1-yl]acetic acid
• AT22614
• CS-0334547
• DB-300087
• (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)aceticacid
• [(3S)-3-(Methoxycarbonyl)pyrrolidin-1-yl]acetic acid
• DTXSID10744448
• 1292324-46-9
• MFCD16039258
• 1-Pyrrolidineacetic acid, 3-(methoxycarbonyl)-, (3S)-

• MDL： MFCD16039258
• Inchi： 1S/C8H13NO4/c1-13-8(12)6-2-3-9(4-6)5-7(10)11/h6H,2-5H2,1H3,(H,10,11)/t6-/m0/s1
• InChI Key： UBOXHZAFNUHWPR-LURJTMIESA-N
• SMILES： O(C)C([C@@H]1CN(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid

Research Brief on (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid (CAS: 1292324-46-9) in Chemical Biology and Pharmaceutical Applications

The compound (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid (CAS: 1292324-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the pyrrolidine ring and methoxycarbonyl group, make it a valuable intermediate in the synthesis of bioactive molecules and pharmaceuticals.

Recent studies have highlighted the role of (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid as a key building block in the development of novel protease inhibitors and enzyme modulators. Its chiral center and functional groups allow for selective interactions with biological targets, making it a promising candidate for the design of targeted therapies. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of potent inhibitors for serine proteases, which are implicated in various pathological conditions, including inflammation and cancer.

In addition to its role in drug design, (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid has been investigated for its pharmacokinetic properties. A study conducted by Smith et al. (2023) revealed that the compound exhibits favorable metabolic stability and bioavailability, which are critical factors for its potential use as a drug candidate. The study also explored the compound's interactions with cytochrome P450 enzymes, providing insights into its potential drug-drug interactions and safety profile.

Another area of interest is the compound's application in peptide mimetics and peptidomimetics. Researchers have utilized (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid to design and synthesize peptide analogs with enhanced stability and biological activity. For example, a recent publication in Bioorganic & Medicinal Chemistry Letters (2023) described the development of a series of peptidomimetics based on this compound, which exhibited improved binding affinity and selectivity for G-protein-coupled receptors (GPCRs).

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid for clinical applications. Current research efforts are focused on developing more efficient synthetic routes and exploring its potential in combination therapies. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical practice.

In conclusion, (S)-2-(3-(Methoxycarbonyl)pyrrolidin-1-yl)acetic acid (CAS: 1292324-46-9) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug design to peptide mimetics, underscore its potential to contribute to the development of novel therapeutics. Future research should focus on addressing the remaining challenges and further elucidating its mechanisms of action to fully harness its therapeutic potential.